6-Chloropyrazine-2-carboxamide
Overview
Description
6-Chloropyrazine-2-carboxamide, also known as 6-chloropyrazine-2-carboxylic acid amide, is a heterocyclic organic compound that is widely used in scientific research. It is a highly versatile compound with a wide range of applications, including in medicinal chemistry, organic synthesis, and drug discovery. 6-Chloropyrazine-2-carboxamide has been extensively studied and is known to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Antimycobacterial and Antifungal Activities
Research has demonstrated that 6-chloropyrazine-2-carboxamide derivatives possess significant antimycobacterial and antifungal activities. For instance, a study synthesized and evaluated the biological activity of various 5-alkyl-6-(alkylsulfanyl)- and 5-alkyl-6-(arylsulfanyl)pyrazine-2-carboxamides, finding notable antimycobacterial effects against Mycobacterium tuberculosis and antifungal effects against Trichophyton mentagrophytes (Křinková et al., 2002). Similarly, a series of substituted N-benzyl-3-chloropyrazine-2-carboxamides demonstrated effectiveness against various mycobacterial strains, including Mycobacterium tuberculosis (Semelková et al., 2017).
Photosynthesis-Inhibiting Activity
Another area of research interest is the photosynthesis-inhibiting activity of 6-chloropyrazine-2-carboxamide derivatives. A study focused on the synthesis of chlorinated N-phenylpyrazine-2-carboxamides and their ability to inhibit photosynthetic electron transport. The research found significant inhibition effects, particularly with certain compounds like 6-chloro-N-(4-chlorophenyl)pyrazine-2-carboxamide (Doležal et al., 2010).
Synthesis and Biological Evaluation
The synthesis process of these compounds and their biological evaluation also represents a significant area of research. For instance, a study evaluated the synthesis, antimycobacterial, and antifungal activities of substituted pyrazinecarboxamides. This study provided insights into the structure-activity relationships critical for their biological effectiveness (Doležal et al., 2006).
Herbicidal and Abiotic Elicitor Applications
Research into the use of 6-chloropyrazine-2-carboxamide derivatives as herbicides and abiotic elicitors has shown promising results. A study by Doležal et al. (2007) found that certain derivatives effectively inhibited photosynthetic electron transport in spinach chloroplasts and induced flavonoid production in Ononis arvensis callus culture (Doležal et al., 2007).
Spectroscopic Analysis and Molecular Docking Studies
Spectroscopic analysis and molecular docking studies of 6-chloropyrazine-2-carboxamide derivatives offer insight into their molecular structure and potential bioactivity. For example, a study conducted spectroscopic (FT-IR, FT-Raman) analysis and first-order hyperpolarizability and NBO analysis of a specific derivative, providing important information about its molecular properties and reactivity (Bhagyasree et al., 2015).
properties
IUPAC Name |
6-chloropyrazine-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClN3O/c6-4-2-8-1-3(9-4)5(7)10/h1-2H,(H2,7,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEERXOCCQAMKAF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C=N1)Cl)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00361623 |
Source
|
| Record name | 6-chloropyrazine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00361623 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloropyrazine-2-carboxamide | |
CAS RN |
36070-79-8 |
Source
|
| Record name | 6-chloropyrazine-2-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00361623 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-chloropyrazine-2-carboxamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Synthesis routes and methods IV
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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